1,3-Bis[(4-chlorophenyl)methyl]-2-[3-(trifluoromethyl)phenyl]imidazolidine

• Molecular Formula: C24H21Cl2F3N2
• Molecular Weight: 465.3 g/mol
• IUPAC Name: 1,3-bis[(4-chlorophenyl)methyl]-2-[3-(trifluoromethyl)phenyl]imidazolidine
• InChI: InChI=1S/C24H21Cl2F3N2/c25-21-8-4-17(5-9-21)15-30-12-13-31(16-18-6-10-22(26)11-7-18)23(30)19-2-1-3-20(14-19)24(27,28)29/h1-11,14,23H,12-13,15-16H2
• InChI Key: WORDOPBYXUWEKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(N1CC2=CC=C(C=C2)Cl)C3=CC(=CC=C3)C(F)(F)F)CC4=CC=C(C=C4)Cl

Description

1,3-Bis[(4-chlorophenyl)methyl]-2-[3-(trifluoromethyl)phenyl]imidazolidine: , also known as 1,3-Bis[(4-chlorobenzyl)-2-(3-trifluoromethylphenyl)]imidazolidine , is a chemical compound with the following structure:

$$\text{C}_{23}\text{H}_{16}\text{ClF}_3\text{N}_2$$C23​H16​ClF3​N2​

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• It belongs to the class of imidazolidine derivatives and features a unique combination of aromatic and heterocyclic moieties.
• The compound’s synthesis and applications have attracted scientific interest due to its intriguing structure and potential properties.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production Methods:

Chemical Reactions Analysis

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Major Products:

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for potential biological activity (e.g., antimicrobial, antiviral, or antitumor properties).

Medicine: Under study as a potential drug candidate.

Industry: Limited applications, but its unique structure may inspire novel materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• It may interact with cellular targets, affecting biological processes or pathways.

Comparison with Similar Compounds

Similar Compounds: